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Compound of Interest

Compound Name: GDC-0326

Cat. No.: B607616

This document provides crucial safety protocols and logistical guidance for researchers,
scientists, and drug development professionals handling GDC-0326. The following procedures
are designed to ensure the safe handling, use, and disposal of this potent phosphoinositide 3-
kinase (PI3K) inhibitor. Adherence to these guidelines is essential to minimize exposure risks
and maintain a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

GDC-0326 is a potent, selective PI3Ka inhibitor.[1][2] While a specific Safety Data Sheet (SDS)
was not located, the compound should be handled with the same precautions as other highly
potent powdered compounds and antineoplastic agents. The primary risks associated with
handling GDC-0326 in its powdered form are inhalation and dermal exposure.

Recommended Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b607616?utm_src=pdf-interest
https://www.benchchem.com/product/b607616?utm_src=pdf-body
https://www.benchchem.com/product/b607616?utm_src=pdf-body
https://www.selleckchem.com/products/gdc-0326.html
https://www.medchemexpress.com/GDC-0326.html
https://www.benchchem.com/product/b607616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

Task Required PPE
Handling Solid Compound (Weighing, Double Chemotherapy Gloves, Disposable
Aliquoting) Gown, N95 Respirator, and Goggles.[3]

Nitrile Gloves, Laboratory Coat, and Safety

Handling Solubilized Compound
Glasses.

Double Chemotherapy Gloves, Disposable

Administering to Animals )
Gown, and Safety Glasses or Face Shield.

Double Chemotherapy Gloves, Disposable

Waste Disposal
Gown, and Safety Glasses.

Operational Plan: From Receipt to Use

A systematic approach to handling GDC-0326 is critical to prevent contamination and ensure

user safety.

Workflow for Handling GDC-0326:
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Caption: Workflow for the safe handling of GDC-0326.
Step-by-Step Handling Procedures:

e Receiving: Upon receipt, inspect the container for any damage or leaks. The product is
typically shipped at ambient temperature as a non-hazardous chemical.

» Storage: Store the solid compound in a dry, dark place. For short-term storage (days to
weeks), 0-4°C is recommended. For long-term storage (months to years), store at -20°C.[1]
Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and can be stored
at -80°C for up to a year.[1]
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o Preparation of Stock Solutions: All handling of the solid compound, including weighing and
solubilization, should be conducted in a certified chemical fume hood, a glove box, or a
similar containment system to prevent inhalation of the powder.[4][5][6]

e Solubilization: GDC-0326 is soluble in DMSO.[1] For in vivo studies, various formulations
using PEG300, Tween-80, corn oil, or SBE-B-CD have been documented.[2]

Disposal Plan

Waste containing GDC-0326, including contaminated PPE, vials, and solutions, must be
treated as hazardous chemical waste.

Waste Segregation and Disposal Protocol:

Contaminated Solids Unused Solutions & Contaminated Needles
(Gloves, Gowns, Vials) Contaminated Media and Syringes
Designated Hazardous Designated Hazardous Puncture-Resistant
Solid Waste Container Liquid Waste Container Sharps Container

Click to download full resolution via product page
Caption: Waste disposal workflow for GDC-0326.

e Solid Waste: Dispose of all contaminated disposable items, such as gloves, gowns, and
empty vials, in a clearly labeled hazardous waste container.

e Liquid Waste: Collect all unused solutions and contaminated media in a designated, sealed
hazardous liquid waste container.

o Sharps Waste: Dispose of contaminated needles and syringes in a puncture-resistant sharps
container designated for hazardous chemical waste.

o Decontamination: Decontaminate work surfaces with an appropriate solvent (e.g., 70%
ethanol) followed by a suitable laboratory detergent.
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» Final Disposal: All hazardous waste must be disposed of through your institution's
environmental health and safety office, following all local, state, and federal regulations.

Quantitative Data

The following tables summarize the key quantitative properties of GDC-0326.

Table 1: Physicochemical Properties

Property Value
Molecular Formula C19H22N603
Molecular Weight 382.42 g/mol
CAS Number 1282514-88-8
Appearance Solid powder

Table 2: Biological Activity

Target Ki

PI3Ka 0.2 nM[1][2]
PI3KP 26.6 NM[1]
PI3K3 4 nM[1]
PI3Ky 10.2 nM[1]

Table 3: Solubility Information

Solvent Concentration
DMSO 76 mg/mL (198.73 mM)[1]
Aqueous Media (pH 7.4) 82 pg/mL (Thermodynamic Solubility)[2]
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Experimental Protocols
In Vitro Protocol: Inhibition of PI3K Signaling

This protocol describes the treatment of cells to assess the inhibitory effect of GDC-0326 on

the PI3K pathway.

Experimental Workflow:
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Plate BTC3 cells
(1 x 10° cells/dish)

anubate for 24 hours)

Treat with GDC-0326 (1 uM)
for 2 hours

Lyse cells

Analyze protein expression
(e.g., Western Blot for p-AKT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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GDC-0326]. BenchChem, [2025]. [Online PDF]. Available at:
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gdc-0326]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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